1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(4-fluorophenoxy)ethanone

• IUPAC Name: 1-[4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-2-(4-fluorophenoxy)ethanone
• InChI: InChI=1S/C20H20ClFN6O2/c21-15-1-5-17(6-2-15)28-19(23-24-25-28)13-26-9-11-27(12-10-26)20(29)14-30-18-7-3-16(22)4-8-18/h1-8H,9-14H2
• InChI Key: BIEVFTDIWZBPQP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC=C(C=C3)Cl)C(=O)COC4=CC=C(C=C4)F
• Molecular Formula: C20H20ClFN6O2
• Molecular Weight: 430.9 g/mol
• CAS No.: 1049428-96-7

Description

1-(4-((1-(4-Chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(4-fluorophenoxy)ethanone is a synthetic chemical building block designed for research and development applications. This compound features a complex molecular architecture incorporating a piperazine linker, which is a privileged scaffold in medicinal chemistry known for contributing to favorable physicochemical properties and molecular recognition . The structure is further modified with both 4-chlorophenyl-tetrazole and 4-fluorophenoxy moieties. The tetrazole ring is a well-established bioisostere for carboxylic acids and other planar acidic functions, which can enhance metabolic stability and membrane permeability in drug-like molecules . Compounds with similar tetrazole-piperazine hybrids are of significant interest in early-stage pharmaceutical research for exploring novel biological targets and structure-activity relationships (SAR) . The presence of halogenated aryl groups suggests potential for high-affinity interactions with various enzyme systems. This reagent is provided for use in non-clinical laboratory studies, exclusively for qualified researchers. It is intended for purposes such as the synthesis of more complex derivatives, in vitro biological screening, and methodological development in chemical synthesis. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(4-fluorophenoxy)ethanone typically involves multiple steps, starting from commercially available precursors. The process generally includes:

Formation of the Tetrazole Ring: This step involves the reaction of 4-chlorophenylhydrazine with sodium azide under acidic conditions to form the tetrazole ring.

Piperazine Derivative Formation: The tetrazole derivative is then reacted with piperazine in the presence of a suitable base to form the piperazine-tetrazole intermediate.

Final Coupling Reaction: The intermediate is then coupled with 4-fluorophenoxyacetyl chloride under basic conditions to yield the final product.

Industrial Production Methods

In an industrial setting, the production of this compound would involve scaling up the laboratory synthesis methods while ensuring the reactions are efficient and cost-effective. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(4-fluorophenoxy)ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the fluorophenoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(4-fluorophenoxy)ethanone has several applications in scientific research:

Medicinal Chemistry: The compound is studied for its potential as a pharmacological agent, particularly in the development of drugs targeting specific receptors or enzymes.

Biological Research: It is used in studies investigating its effects on cellular processes and its potential as a therapeutic agent.

Industrial Applications: The compound’s unique structure makes it a candidate for use in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(4-fluorophenoxy)ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The following table highlights key structural differences and similarities:

Compound Name / Evidence ID	Core Scaffold	Substituent Variations	Molecular Weight (g/mol)	Key Features
Target Compound	Tetrazole-piperazine-ethanone	4-Cl-phenyl (tetrazole), 4-F-phenoxy (ethanone)	~435.8 (calculated)	Dual halogenation (Cl, F); phenoxy linkage
1-(4-{[1-(4-Fluorophenyl)-1H-tetrazol-5-yl]methyl}-1-piperazinyl)-2-(2-thienyl)ethanone	Tetrazole-piperazine-ethanone	4-F-phenyl (tetrazole), thienyl (ethanone)	386.45	Thienyl group enhances π-π interactions; lacks Cl
2-(5-(4-(4-X-Phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone	Triazole-thio-ethanone	Sulfonylphenyl, 2,4-difluorophenyl	~500–550 (estimated)	Sulfonyl and difluoro groups improve solubility
1-(4-Chlorophenyl)-2-(4-methyl-1H-pyrazol-1-yl)ethan-1-one	Pyrazole-ethanone	4-Cl-phenyl, 4-methyl-pyrazole	248.7	Simpler scaffold; lacks piperazine linker

Key Observations :

• The piperazine linker in the target and compounds facilitates conformational flexibility, critical for receptor binding .
• Halogenation (Cl, F) in the target compound may enhance metabolic stability compared to non-halogenated analogs like .

Physicochemical Properties

• LogP : The target compound’s Cl and F substituents increase hydrophobicity (predicted LogP ~3.5) compared to ’s thienyl derivative (LogP ~2.8) .
• Hydrogen Bond Acceptors: The target has 7 acceptors (tetrazole N, piperazine N, carbonyl O, phenoxy O), surpassing ’s 4 acceptors, which may influence solubility .